Cas no 2228209-58-1 (1-(1-ethylcyclobutyl)cyclobutan-1-amine)

• Product Name: 1-(1-ethylcyclobutyl)cyclobutan-1-amine
• CAS No: 2228209-58-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6029529
• PubChem ID: 165671050
• Update Time: 2025-05-20

1-(1-ethylcyclobutyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylcyclobutyl)cyclobutan-1-amine
• EN300-1774872
• 2228209-58-1

• Inchi： 1S/C10H19N/c1-2-9(5-3-6-9)10(11)7-4-8-10/h2-8,11H2,1H3
• InChI Key： FXPVRCMXEMLXLV-UHFFFAOYSA-N
• SMILES： NC1(CCC1)C1(CC)CCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-ethylcyclobutyl)cyclobutan-1-amine

Introduction to 1-(1-ethylcyclobutyl)cyclobutan-1-amine (CAS No: 2228209-58-1)

1-(1-ethylcyclobutyl)cyclobutan-1-amine, identified by the chemical compound code CAS No: 2228209-58-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cycloalkylamine derivatives, characterized by its unique structural framework, which includes a cyclobutane ring substituted with an ethyl group at the first position and an amine functional group at the corresponding carbon atom. The structural motif of this molecule imparts distinct physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structure of 1-(1-ethylcyclobutyl)cyclobutan-1-amine exhibits a high degree of steric hindrance due to the presence of the bulky cycloalkyl and ethyl substituents, which can influence its interaction with biological targets. This steric profile is particularly relevant in the context of enzyme inhibition and receptor binding studies, where spatial complementarity between a drug molecule and its target is crucial. The compound’s amine group provides a potential site for hydrogen bonding interactions, further enhancing its binding affinity to biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(1-ethylcyclobutyl)cyclobutan-1-amine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, preliminary docking simulations have indicated that this molecule could interact with cyclooxygenase (COX) enzymes, which are well-known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The cycloalkyl moiety in 1-(1-ethylcyclobutyl)cyclobutan-1-amine may serve as a key pharmacophore, facilitating optimal positioning within the active site of these enzymes.

In addition to its potential role in anti-inflammatory applications, 1-(1-ethylcyclobutyl)cyclobutan-1-amine has been explored as a precursor in the synthesis of more complex pharmacological agents. The cyclobutane ring is a versatile scaffold that can be modified through various chemical reactions, allowing for the introduction of additional functional groups or side chains. This flexibility makes it an attractive building block for designing novel therapeutic compounds with tailored biological activities. Researchers have utilized this compound in multi-step synthetic routes to develop derivatives with enhanced pharmacokinetic properties, such as improved solubility or reduced metabolic clearance.

The synthesis of 1-(1-ethylcyclobutyl)cyclobutan-1-amine involves sophisticated organic transformations, including cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired cycloalkylamine core with high efficiency and selectivity. These synthetic strategies not only highlight the compound’s synthetic utility but also demonstrate the growing sophistication of modern organic chemistry techniques in producing complex molecular architectures.

From a medicinal chemistry perspective, the exploration of CAS No: 2228209-58-1 opens up new avenues for drug development. The unique structural features of this compound make it a valuable tool for understanding structure-function relationships in pharmacology. By studying its interactions with biological targets and evaluating its pharmacological profile, researchers can gain insights into how specific molecular modifications influence drug efficacy and safety. This knowledge is critical for designing next-generation therapeutics that address unmet medical needs.

The potential applications of 1-(1-ethylcyclobutyl)cyclobutan-1-amine extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, particularly in the development of novel polymers or liquid crystals with tailored properties. The rigid cycloalkane backbone and functional amine group contribute to unique material characteristics, making this compound a candidate for innovative applications in advanced materials engineering.

As research continues to evolve, the significance of CAS No: 2228209-58-1 is likely to grow, driven by both academic curiosity and industrial demand for novel chemical entities. Collaborative efforts between academia and industry are essential to accelerate the translation of laboratory discoveries into tangible therapeutic benefits. By leveraging interdisciplinary approaches—combining organic synthesis, computational modeling, and biological testing—scientists can unlock the full potential of this intriguing molecule.

In conclusion, 1-(1-ethylcyclobutyl)cyclobutan-1-amineseems poised to play a pivotal role in future advancements across multiple scientific domains. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and beyond. As our understanding of its properties deepens through ongoing research, CAS No: 2228209–58–11 will undoubtedly continue to inspire new possibilities and applications.